Cas no 1177284-80-8 (2-(2,4-Dimethylphenyl)azepane oxalate)

• Product Name: 2-(2,4-Dimethylphenyl)azepane oxalate
• CAS No: 1177284-80-8
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 3056263
• PubChem ID: 16495516
• Update Time: 2025-04-21

2-(2,4-Dimethylphenyl)azepane oxalate Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dimethylphenyl)azepane oxalate
• 2-(2,4-DIMETHYLPHENYL)AZEPANE; OXALIC ACID
• 1177284-80-8
• 2-(2,4-dimethylphenyl)azepane;oxalic acid
• AKOS001476667

• Inchi： 1S/C14H21N.C2H2O4/c1-11-7-8-13(12(2)10-11)14-6-4-3-5-9-15-14;3-1(4)2(5)6/h7-8,10,14-15H,3-6,9H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： RRJYKLMHXFRNGP-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.N1CCCCCC1C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 293.16270821Da
• Monoisotopic Mass: 293.16270821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes